Cas no 1600498-57-4 (4,4-DIFLUORO-1-(6-(TRIFLUOROMETHYL)PYRIDIN-3-YL)CYCLOHEXANECARBONITRILE)

4,4-Difluoro-1-(6-(trifluoromethyl)pyridin-3-yl)cyclohexanecarbonitrile is a fluorinated organic compound featuring a cyclohexane core substituted with two fluorine atoms at the 4-position and a nitrile functional group. The pyridine ring, bearing a trifluoromethyl group at the 6-position, enhances its electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of multiple fluorine atoms contributes to increased metabolic stability and lipophilicity, which can improve bioavailability. This compound is particularly useful in the development of bioactive molecules, offering precise structural modifications for optimizing drug candidates. Its well-defined chemical structure ensures reproducibility in research and industrial applications.

4,4-DIFLUORO-1-(6-(TRIFLUOROMETHYL)PYRIDIN-3-YL)CYCLOHEXANECARBONITRILE structure

1600498-57-4 structure

Product Name:4,4-DIFLUORO-1-(6-(TRIFLUOROMETHYL)PYRIDIN-3-YL)CYCLOHEXANECARBONITRILE

CAS No:1600498-57-4

MF:C₁₃H₁₁F₅N₂

MW:290.231860399246

CID:5190926

Update Time:2025-06-13

4,4-DIFLUORO-1-(6-(TRIFLUOROMETHYL)PYRIDIN-3-YL)CYCLOHEXANECARBONITRILE Chemical and Physical Properties

Names and Identifiers

- 4,4-DIFLUORO-1-(6-(TRIFLUOROMETHYL)PYRIDIN-3-YL)CYCLOHEXANECARBONITRILE
- Inchi： 1S/C13H11F5N2/c14-12(15)5-3-11(8-19,4-6-12)9-1-2-10(20-7-9)13(16,17)18/h1-2,7H,3-6H2
- InChI Key： XAOCVUBOTOMBTN-UHFFFAOYSA-N
- SMILES： C1(C2=CC=C(C(F)(F)F)N=C2)(C#N)CCC(F)(F)CC1

4,4-DIFLUORO-1-(6-(TRIFLUOROMETHYL)PYRIDIN-3-YL)CYCLOHEXANECARBONITRILE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM506931-1g	4,4-Difluoro-1-(6-(trifluoromethyl)pyridin-3-yl)cyclohexanecarbonitrile	1600498-57-4	97%	1g	$326	2022-06-12

4,4-DIFLUORO-1-(6-(TRIFLUOROMETHYL)PYRIDIN-3-YL)CYCLOHEXANECARBONITRILE Related Literature

1. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
2. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
3. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
4. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
5. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275

Additional information on 4,4-DIFLUORO-1-(6-(TRIFLUOROMETHYL)PYRIDIN-3-YL)CYCLOHEXANECARBONITRILE

Comprehensive Analysis of 4,4-DIFLUORO-1-(6-(TRIFLUOROMETHYL)PYRIDIN-3-YL)CYCLOHEXANECARBONITRILE (CAS No. 1600498-57-4)

In the realm of specialty chemicals, 4,4-DIFLUORO-1-(6-(TRIFLUOROMETHYL)PYRIDIN-3-YL)CYCLOHEXANECARBONITRILE (CAS No. 1600498-57-4) stands out as a compound of significant interest due to its unique structural features and potential applications. This fluorinated cyclohexane derivative, characterized by its pyridine and carbonitrile functional groups, has garnered attention in pharmaceutical and agrochemical research. Its molecular architecture, featuring difluoro and trifluoromethyl substituents, enhances its lipophilicity and metabolic stability, making it a valuable scaffold for drug discovery.

The compound's CAS No. 1600498-57-4 is frequently searched in academic and industrial databases, reflecting its relevance in modern synthetic chemistry. Researchers are particularly intrigued by its potential as a building block for bioactive molecules, given its ability to modulate electronic and steric properties. Recent studies highlight its utility in the design of kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, aligning with the growing demand for targeted therapies in oncology and neurology.

From an environmental perspective, the fluorine atoms in 4,4-DIFLUORO-1-(6-(TRIFLUOROMETHYL)PYRIDIN-3-YL)CYCLOHEXANECARBONITRILE contribute to its persistence in biological systems, a trait that necessitates careful evaluation in green chemistry initiatives. This aligns with the broader industry trend toward sustainable synthesis and eco-friendly intermediates, topics frequently queried in search engines. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing this compound, ensuring purity and consistency in research applications.

The compound's nomenclature, including long-tail keywords like difluorocyclohexane carbonitrile derivatives and trifluoromethylpyridine-based compounds, is often explored in patent literature and scientific publications. Its synthesis typically involves multi-step organic reactions, including cross-coupling and nucleophilic substitution, which are central to contemporary medicinal chemistry strategies. As the pharmaceutical industry shifts toward fragment-based drug design, the role of such highly functionalized intermediates becomes increasingly critical.

In summary, 4,4-DIFLUORO-1-(6-(TRIFLUOROMETHYL)PYRIDIN-3-YL)CYCLOHEXANECARBONITRILE (CAS No. 1600498-57-4) exemplifies the intersection of structural complexity and practical utility in chemical research. Its applications span from lead optimization to material science, addressing key challenges in modern science. For researchers seeking custom synthesis or bulk quantities, this compound represents a versatile tool with broad potential.